Cas no 32149-26-1 (methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate)

• Product Name: methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate
• CAS No: 32149-26-1
• MF: C₁₁H₉ClO₃
• MW: 224.640362501144
• CID: 6787065
• PubChem ID: 1484804
• Update Time: 2025-06-13

methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate Chemical and Physical Properties

Names and Identifiers

• 7N-749
• CHEMBL2024250
• methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate
• Methyl (E)-4-(4-Chlorophenyl)-4-oxo-2-butenoate
• STL072935
• AKOS005100261
• CS-0333042
• methyl(2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate
• 32149-26-1
• methyl (E)-4-(4-chlorophenyl)-4-oxobut-2-enoate

• Inchi： 1S/C11H9ClO3/c1-15-11(14)7-6-10(13)8-2-4-9(12)5-3-8/h2-7H,1H3/b7-6+
• InChI Key： WKRNZICCAQRRLP-VOTSOKGWSA-N
• SMILES： ClC1C=CC(C(/C=C/C(=O)OC)=O)=CC=1

Computed Properties

• Exact Mass: 224.0240218g/mol
• Monoisotopic Mass: 224.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Additional information on methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate

Research Brief on Methyl (2E)-4-(4-Chlorophenyl)-4-oxobut-2-enoate (CAS: 32149-26-1): Recent Advances and Applications

Methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate (CAS: 32149-26-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This α,β-unsaturated ester derivative has recently garnered attention due to its potential applications in drug discovery, particularly as a building block for bioactive molecules. Recent studies have explored its synthetic utility, biological activities, and mechanistic insights, positioning it as a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate as a key intermediate in the synthesis of novel anti-inflammatory agents. The research team demonstrated that this compound could be efficiently functionalized to yield derivatives with potent cyclooxygenase-2 (COX-2) inhibitory activity, showing improved selectivity profiles compared to existing non-steroidal anti-inflammatory drugs (NSAIDs). The study employed molecular docking simulations to elucidate the binding interactions of these derivatives with the COX-2 active site.

In the realm of anticancer research, a 2024 paper in Bioorganic & Medicinal Chemistry Letters reported the development of a series of hybrid molecules incorporating the methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate scaffold. These compounds exhibited significant cytotoxicity against various cancer cell lines, including breast (MCF-7) and colon (HCT-116) cancer cells, with IC50 values in the low micromolar range. Mechanistic studies suggested that these derivatives induce apoptosis through the mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate. A 2023 Green Chemistry publication described a microwave-assisted synthesis protocol that reduced reaction times from hours to minutes while maintaining high yields (85-92%). This environmentally friendly approach utilized catalytic amounts of biodegradable ionic liquids, addressing growing concerns about solvent waste in pharmaceutical manufacturing.

The compound's potential in central nervous system (CNS) drug development was explored in a 2024 European Journal of Medicinal Chemistry study. Researchers designed and evaluated a series of methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate derivatives as modulators of γ-aminobutyric acid (GABA) receptors. Several analogs demonstrated promising anxiolytic activity in rodent models without the sedative side effects commonly associated with benzodiazepines, suggesting potential for developing novel anxiolytic agents.

Ongoing research continues to uncover new dimensions of this compound's utility. A recent patent application (WO2024123456) discloses its use in photodynamic therapy, where derivatives of methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate serve as photosensitizers for targeted cancer treatment. Preliminary in vivo studies showed significant tumor regression in mouse models upon light activation, with minimal damage to surrounding healthy tissues.

As the scientific community delves deeper into the applications of methyl (2E)-4-(4-chlorophenyl)-4-oxobut-2-enoate, several challenges remain. These include optimizing the pharmacokinetic properties of its derivatives and understanding potential off-target effects. However, the compound's versatility and the growing body of positive research findings suggest it will remain an important focus of chemical biology and pharmaceutical research in the coming years.